Cas no 1249526-67-7 (4-Fluoro-1H-benzimidazol-2-amine)

4-Fluoro-1H-benzimidazol-2-amine is a fluorinated benzimidazole derivative with a primary amine functional group at the 2-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of bioactive molecules. The fluorine substitution enhances metabolic stability and influences electronic properties, making it valuable for structure-activity relationship studies. Its rigid benzimidazole core offers a scaffold for designing enzyme inhibitors or receptor modulators. The amine group provides a reactive site for further functionalization, enabling diverse derivatization pathways. Suitable for controlled reactions under standard conditions, this compound is characterized by high purity and consistent performance in synthetic applications.

4-Fluoro-1H-benzimidazol-2-amine structure

1249526-67-7 structure

Product Name:4-Fluoro-1H-benzimidazol-2-amine

CAS No:1249526-67-7

MF:C₇H₆FN₃

MW:151.141044139862

MDL:MFCD09907622

CID:1038426

PubChem ID:62678510

Update Time:2025-06-07

4-Fluoro-1H-benzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-1H-benzo[d]imidazol-2-amine
- 2-Amino-4-fluorobenzimidazole
- 4-Fluoro-1H-benzimidazol-2-amine
- 7-fluoro-1H-Benzimidazol-2-amine
- AK100723
- ANW-69986
- CTK8C3350
- KB-242003
- MolPort-013-393-661
- SCHEMBL17276062
- CS-11915
- 1249526-67-7
- AC1945
- 4-FLUORO-1H-1,3-BENZODIAZOL-2-AMINE
- MFCD09907622
- AKOS011972911
- DA-35657
- SY033027
- CS-0443107
- EN300-645736
- 7-Fluoro-1H-benzo[d]imidazol-2-amine
- ZZB52667
- DTXSID10734445
- MDL： MFCD09907622
- Inchi： 1S/C7H6FN3/c8-4-2-1-3-5-6(4)11-7(9)10-5/h1-3H,(H3,9,10,11)
- InChI Key： SEBBYGDROFRJJG-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2=C1N=C(N)N2

Computed Properties

Exact Mass: 151.05500
Monoisotopic Mass: 151.05457537g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 54.7Å²

Experimental Properties

Density: 1.487±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.76 g/l) (25 º C),
PSA: 55.43000
LogP: 1.21430

4-Fluoro-1H-benzimidazol-2-amine Pricemore >>

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abcr	AB526791-250 mg	2-Amino-4-fluorobenzimidazole; .	1249526-67-7		250MG	€230.10	2023-04-17
abcr	AB526791-1 g	2-Amino-4-fluorobenzimidazole; .	1249526-67-7		1g	€528.00	2023-04-17
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